
Technical Support Center: Unidentified HeNe
Laser Troubleshooting

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: helium;neon

CAS No.: 12162-16-2

Cat. No.: B15933781

Get Quote

This guide provides researchers, scientists, and drug development professionals with a

dedicated resource for diagnosing a defective plasma tube in an unidentified Helium-Neon

(HeNe) laser. Below you will find troubleshooting guides in a question-and-answer format,

detailed experimental protocols, and data tables to assist in identifying and resolving issues

encountered during your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Power & Discharge Issues

Q1: My HeNe laser is completely unresponsive. There is no light and no sound from the power

supply. What should I do?

A1: First, ensure the power supply is plugged into a functional outlet and that any switches on

the power supply or laser head are in the "on" position. Check for any external fuses on the

power supply and replace them if necessary. If the unit is still unresponsive, it is likely an issue
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with the power supply itself and may require testing by a qualified technician. Applying incorrect

voltage or polarity can cause instant damage to the power supply.[1]

Q2: I can hear a humming or buzzing from the power supply, but the laser tube does not light

up at all.

A2: This could indicate several problems. The power supply may be attempting to start the tube

but failing. This can be due to insufficient starting voltage from the power supply, a problem

with the high-voltage wiring, or a gas leak in the plasma tube.[2][3] An "up to air" tube, meaning

a tube that has lost its gas fill and is at atmospheric pressure, will not show any signs of life

even with a functional power supply.[1]

Q3: The plasma tube flashes or flickers on and off, sometimes producing a brief laser beam.

A3: A flashing or flickering discharge is a common symptom of a few different issues. It could

be an incompatibility between the power supply and the laser tube, where the power supply

cannot provide the necessary sustaining voltage or current.[1][4] This can also be a sign of an

aging tube where the internal gas pressure has dropped, making it difficult to maintain a stable

discharge.[5] Another possibility is a failing capacitor in the power supply's voltage multiplier

circuit.[5]

Q4: The plasma tube has a stable glow, but there is no laser output.

A4: If you observe a stable discharge but no laser beam, several factors could be at play:

Incorrect Tube Current: The operating current may be too high or too low. A current that is

two to three times the rated value can result in no laser output at all.[4][6]

Misaligned Mirrors: The mirrors at either end of the plasma tube must be perfectly aligned for

lasing to occur. Even a minor misalignment can prevent the laser from functioning.[6][7]

Infrared (IR) Laser: It's possible you have an IR HeNe laser, and the beam is not visible to

the naked eye.[4] This is less common than the red (632.8 nm) variety.

Gas Contamination or Incorrect Fill: The gas mixture inside the tube might be incorrect or

contaminated, which can prevent lasing even with a stable discharge.[1][6]
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Internal Damage: There could be damage to the internal components of the tube, such as

the mirror coatings.[2]

Visual Inspection & Beam Quality

Q5: What is the normal color of the discharge inside a healthy HeNe plasma tube?

A5: For a standard red (632.8 nm) HeNe laser, the discharge in the narrow capillary bore

should be a bright, unsaturated red-orange, sometimes described as a "salmon" color.[1] A loss

of helium will cause the glow to become a deeper red-orange.[4] Different color HeNe lasers

will have different discharge colors; for example, green and yellow lasers tend to have a more

pinkish glow, while IR lasers are often a brighter orange.[1]

Q6: My laser's output beam seems weak or is not a clean, circular spot.

A6: A weak output can be due to a variety of factors including an old, high-mileage tube,

incorrect operating current, or misaligned mirrors.[4] If the beam profile is not a clean TEM00

mode (a circular spot), but rather a "donut" shape, this can also be an indication of mirror

misalignment.

Q7: The output power of my laser is fluctuating periodically.

A7: Periodic fluctuations in output power can be caused by "mode hopping," which is a result of

thermal expansion of the resonator cavity as the laser warms up.[4][8] This is more common in

older or longer HeNe tubes. In some cases, it can also be a symptom of a failing power supply.

[8] Another related phenomenon is "polarization switching," where the polarization states of the

longitudinal modes swap, leading to erratic output power.[9]

Quantitative Data Summary
The following table provides typical operating parameters for common red (632.8 nm) TEM00

HeNe laser tubes. Note that these are general values, and the specific requirements for an

unidentified tube may vary.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

http://www.walshcomptech.com/repairfaq/sam/laserhtr.htm
https://opg.optica.org/ao/abstract.cfm?uri=ao-56-36-10030
http://www.k3pgp.org/Notebook/Lasersam/laserhtr.htm
https://opg.optica.org/ao/abstract.cfm?uri=ao-56-36-10030
http://www.k3pgp.org/Notebook/Lasersam/laserhtr.htm
http://www.k3pgp.org/Notebook/Lasersam/laserhtr.htm
https://www.reddit.com/r/lasers/comments/icqrdt/why_is_our_old_hene_laser_giving_periodic/
https://www.reddit.com/r/lasers/comments/icqrdt/why_is_our_old_hene_laser_giving_periodic/
https://www.rpmclasers.com/blog/why-is-polarization-switching-unsuitable-for-interferometry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value Range Notes

Operating Current 3 mA - 7 mA
Varies with tube size and

power.

Operating Voltage 1000 V - 3000 V Dependent on tube length.

Starting Voltage 5 kV - 12 kV
Significantly higher than

operating voltage.

Ballast Resistor 50 kΩ - 100 kΩ Essential for stable operation.

Table 1: Typical Operating Parameters for Red HeNe Laser Tubes. Data compiled from multiple

sources.[1][10]

Diagnostic Protocols
Protocol 1: Basic Power Supply and Tube Integrity Check

Objective: To determine if the power supply is providing starting voltage and if the plasma tube

has a vacuum.

Methodology:

Safety First: Ensure the laser is unplugged. High voltages are present in HeNe laser power

supplies even after being turned off.[11]

Visual Inspection: Carefully inspect the plasma tube for any cracks or physical damage.[6]

[12] Check the high-voltage cables for any signs of cracking or deterioration.

Listen for Arcing: In a quiet environment, plug in and turn on the power supply. Listen for any

snapping or cracking sounds that might indicate high-voltage arcing from the power supply

or wiring, which could prevent the tube from starting.

Dark Room Test: In a completely dark room, power on the laser. Look for any faint glow or

flashing within the tube. Even a brief flash indicates the power supply is attempting to start

the tube.
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Power Cycling: For tubes that are difficult to start, power cycling the input (10 seconds off,

then on again) a few times may be successful.[1]

Protocol 2: Discharge Color and Stability Analysis

Objective: To assess the health of the plasma tube's gas mixture and the stability of the

discharge.

Methodology:

Establish a Stable Discharge: Following Protocol 1, if a stable discharge can be achieved,

allow the laser to warm up for 10-15 minutes.

Observe Discharge Color: Carefully observe the color of the glow within the narrow central

bore of the tube.

Bright, unsaturated red-orange (salmon): Indicates a healthy gas mixture for a red HeNe

laser.[1]

Deep red-orange: May indicate a loss of helium.[4]

Pinkish glow: May indicate a green or yellow HeNe laser.[1]

Bright orange: Could be an IR HeNe laser.[1]

Check for Discharge Stability: Observe if the discharge is uniform along the length of the

bore or if it flickers or appears unstable in certain sections. An unstable discharge can

indicate a problem with the tube or power supply.[4]

Diagnostic Workflows
The following diagrams illustrate the logical steps for troubleshooting common HeNe laser

issues.
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Start: Laser Unresponsive

Check Power Source & Fuses

Listen for Power Supply Sound

No Sound

No

Humming/Buzzing

Yes

Likely Power Supply Fault.
Requires professional service. Check HV Wiring & Tube Integrity

Does Tube Glow or Flash?

No Glow

No

Glow/Flash Present

Yes

Suspect Defective Tube
(e.g., gas leak) or

PSU Start Voltage Issue.

Proceed to 'Flickering'
Troubleshooting

Click to download full resolution via product page

Caption: Troubleshooting flow for an unresponsive HeNe laser.
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Start: Stable Discharge, No Output

Is Shutter Open?

Open Shutter

No

Verify Operating Current

Yes

Is Current in Range?

Adjust Current if Possible

No

Check for faint IR beam
(Use IR viewer)

Yes

IR Beam Detected?

Laser is likely IR.
Handle with appropriate safety.

Yes

Suspect Mirror Misalignment
or Internal Damage/Contamination.

No

Click to download full resolution via product page

Caption: Diagnostic workflow for a glowing tube with no output.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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